Methanesulfonamide vs. Benzenesulfonamide: CA Selectivity
The target compound bears a primary methanesulfonamide (–SO₂NH₂) group, which is the minimal zinc-binding pharmacophore required for carbonic anhydrase (CA) inhibition. In the hydantoin-benzenesulfonamide series reported by Abdoli et al. (2022), the benzenesulfonamide moiety (Ar–SO₂NH₂) is essential for low-nanomolar CA inhibition, with the hydantoin N3-substituent modulating isoform selectivity [1]. The target compound's methanesulfonamide group is smaller, more flexible, and less lipophilic than a benzenesulfonamide, which is predicted to reduce CA affinity but potentially improve selectivity for shallow active-site isoforms or off-target metalloenzymes. No direct CA inhibition data exist for (2,5-Dioxoimidazolidin-4-yl)methanesulfonamide itself; the comparison is based on well-established SAR for primary sulfonamide zinc-binding groups [2].
| Evidence Dimension | Carbonic anhydrase inhibition (predicted zinc-binding mode) |
|---|---|
| Target Compound Data | Primary methanesulfonamide (–CH₂–SO₂NH₂); no experimental CA inhibition data available for this exact compound |
| Comparator Or Baseline | 1-(4-Benzenesulfonamide)-3-alkyl-hydantoin derivatives: Kᵢ = 0.29–8,400 nM against hCA I, II, IX, XII [1] |
| Quantified Difference | Not applicable (no direct experimental data for the target compound). Predicted weaker CA binding but potentially distinct isoform selectivity due to smaller, less lipophilic zinc-binding group. |
| Conditions | Stopped-flow CO₂ hydration assay; human CA isoforms I, II, IX, XII [1] |
Why This Matters
For laboratories building CA-focused fragment libraries, the target compound offers a minimal hydantoin-sulfonamide scaffold orthogonal to the well-explored benzenesulfonamide chemical space, enabling exploration of novel isoform-selectivity profiles.
- [1] Abdoli, M., De Luca, V., Capasso, C., Supuran, C. T., & Zalubovskis, R. (2022). Benzenesulfonamides Incorporating Hydantoin Moieties Effectively Inhibit Eukaryotic and Human Carbonic Anhydrases. International Journal of Molecular Sciences, 23(22), 13515. https://doi.org/10.3390/ijms23221515 View Source
- [2] Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. https://doi.org/10.1038/nrd2467 View Source
